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Compound of Interest

Compound Name: Enerisant

Cat. No.: B607326 Get Quote

This guide provides crucial safety protocols and logistical information for the handling and

disposal of Enerisant (also known as TS-091), a potent and selective histamine H3 receptor

antagonist/inverse agonist. Adherence to these procedures is vital for ensuring the safety of

laboratory personnel and the integrity of research activities.

Hazard Identification and Personal Protective
Equipment (PPE)
Enerisant is a bioactive compound that requires careful handling to prevent accidental

exposure. While a comprehensive Safety Data Sheet (SDS) should always be consulted, the

following table summarizes the minimum required PPE for handling Enerisant in a laboratory

setting. As a potent pharmaceutical compound, it is crucial to use engineering controls as the

primary means of protection, with PPE serving as a critical secondary barrier.[1][2]
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PPE Category Specification
Rationale and Best
Practices

Eye/Face Protection

ANSI Z87.1-compliant safety

glasses with side shields or

chemical splash goggles.

Protects against accidental

splashes of solutions or

airborne particles of the

compound.

Hand Protection
Disposable nitrile gloves

(minimum thickness of 4 mil).

Prevents skin contact. Gloves

should be inspected for

integrity before each use and

removed promptly and properly

after handling the material.

Double-gloving may be

appropriate when handling

higher concentrations or for

extended procedures.

Body Protection A clean, buttoned lab coat.

Protects skin and personal

clothing from contamination. A

chemically resistant apron

should be considered for

procedures with a higher risk

of splashing.

Respiratory Protection
A NIOSH-approved N95

respirator or higher.

Required when handling

Enerisant powder outside of a

certified chemical fume hood

or other ventilated enclosure to

prevent inhalation of airborne

particles.

Operational Plans: Safe Handling and Storage
Safe handling practices are paramount when working with potent research compounds like

Enerisant.

General Handling:
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Engineering Controls: All manipulations of solid Enerisant, such as weighing and preparing

stock solutions, should be performed in a certified chemical fume hood, a ventilated balance

enclosure, or a glove box to minimize inhalation exposure.[3]

Avoid Contamination: Use designated spatulas and weighing papers. After handling,

decontaminate all surfaces and equipment.

Personal Hygiene: Avoid eating, drinking, or smoking in laboratory areas. Wash hands

thoroughly after handling the compound, before leaving the lab, and before breaks.

Storage:

Container: Keep the container tightly sealed.

Conditions: Store in a cool, dry, and well-ventilated area, away from incompatible materials.

For long-term storage of solid Enerisant, refer to the supplier's recommendations, which

may include refrigeration or freezing.

Experimental Protocol: Preparation of a Stock
Solution
This protocol provides a step-by-step method for the safe preparation of a stock solution of

Enerisant.

Preparation and Pre-computation:

Calculate the required mass of Enerisant and the volume of solvent needed to achieve

the desired concentration.

Prepare the workspace within a chemical fume hood by laying down absorbent bench

paper.

Assemble all necessary materials: Enerisant solid, solvent (e.g., DMSO), calibrated

pipettes, vortex mixer, and a labeled, sealable container for the final solution.

Don all required PPE as specified in the table above, including a respirator since you will

be handling the solid form.
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Weighing the Compound:

Inside the fume hood, place a weigh boat on the analytical balance and tare it.

Carefully transfer the calculated amount of Enerisant powder to the weigh boat using a

clean spatula. Avoid creating dust.

Record the exact mass of the compound.

Solubilization:

Carefully add the weighed Enerisant to the labeled container.

Using a calibrated pipette, add the calculated volume of the appropriate solvent to the

container.

Seal the container and vortex until the solid is completely dissolved. Visually inspect the

solution to ensure there are no undissolved particulates.

Final Steps and Cleanup:

Store the stock solution under the recommended conditions.

Dispose of all contaminated disposable materials (weigh boat, pipette tips, gloves) in the

designated hazardous chemical waste container.

Wipe down the balance and the work area within the fume hood with an appropriate

cleaning agent.

Properly doff PPE and wash hands thoroughly.

Disposal Plan
Proper disposal of pharmaceutical waste is crucial to protect human health and the

environment.[4]

Unused Solid Enerisant and Contaminated Materials: All solid waste, including empty

original containers, contaminated gloves, weigh boats, and paper towels, should be collected
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in a clearly labeled hazardous waste container.

Aqueous and Solvent Waste: Liquid waste containing Enerisant should be segregated into

appropriate hazardous waste streams (e.g., halogenated or non-halogenated solvents,

aqueous waste).[5] Do not dispose of solutions containing Enerisant down the drain.

Waste Pickup: Follow your institution's procedures for the collection and disposal of chemical

waste by the environmental health and safety (EHS) department or a licensed contractor.

Visual Guides for Safe Operations
The following diagrams illustrate key workflows and decision-making processes for handling

Enerisant safely.
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Operational Workflow for Handling Enerisant

Preparation Phase

Handling Phase

Post-Handling Phase

Don Appropriate PPE
(Gloves, Lab Coat, Eye Protection, Respirator)

Prepare Workspace in
Ventilated Enclosure

Weigh Solid Enerisant

Prepare Solution

Perform Experiment

Decontaminate Surfaces
and Equipment

Segregate and Dispose
of Hazardous Waste

Doff PPE Correctly

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: A step-by-step workflow for the safe handling of Enerisant in a laboratory setting.
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Disposal Decision Tree for Enerisant Waste

Waste Generated

Is the waste solid or
liquid-contaminated solid?

Is the waste a liquid solution?

No

Collect in Labeled
Solid Hazardous
Waste Container

Yes

Is it an empty container?

No

Segregate into Aqueous or
Solvent Hazardous
Waste Container

Yes

Triple rinse with a suitable solvent.
Collect rinsate as hazardous waste.

Yes

Dispose of rinsed container
per institutional guidelines.

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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